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Thermophysical Properties of 2,5-Dimethyloctane

The table below summarizes the fundamental properties of 2,5-dimethyloctane (C₁₀H₂₂) [1] [2].

Property Value Units Conditions Source / Method

Molecular Weight 142.286 g/mol - NIST WTT [1]

Normal Boiling Point 429.15 - 430.15 K - TRC Data Compilation [2]

Critical Temperature 600.4 K - NIST WTT [1]

Critical Pressure 2151.4 kPa - NIST WTT [1]

Critical Density - - - Available in NIST WTT [1]

Enthalpy of Vaporization 49.0 kJ/mol at 298.15 K AC (from Reid, 1972) [2]

Liquid Density 0.732 g/cm³ - Chemsrc [3]

Flash Point 80.3 °C - Chemsrc [3]
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Experimental Protocols & Data Validation

The data provided by NIST is backed by specific experimental measurements and rigorous evaluation

processes.

Boiling Point Measurements: The reported boiling points are based on multiple independent

experimental studies. The values of 430.0 K, 430.15 K, and 429.15 K were determined by Shuikin
and Cherkashin (1957), Kazanskii and Sergienko (1939), and Levene and Marker (1932),
respectively [2]. The Thermodynamics Research Center (TRC) at NIST has assessed these values
and assigned measurement uncertainties [2].

Enthalpy of Vaporization: The standard enthalpy of vaporization (ΔvapH°) of 49.0 kJ/mol is sourced
from Reid (1972), which is a recognized handbook on hydrocarbon properties [2].

Comprehensive Data Generation: The broader set of properties in the NIST WTT (like critical
parameters, heat capacity, and viscosity) were generated through dynamic data analysis as

implemented in the NIST ThermoData Engine software. This represents a critically evaluated
approach to data validation [1].

The following diagram illustrates the pathway for data validation used by NIST to ensure the reliability of

these thermophysical properties.
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Data Validation Pathway - This workflow shows how experimental data undergoes critical evaluation to

become a validated recommendation.

How to Access Complete NIST Data

For in-depth research, the complete and most detailed datasets are available through NIST's subscription-

based services [1] [2].

NIST Web Thermo Tables (WTT): This professional database contains the full suite of critically

evaluated data for 2,5-dimethyloctane, including temperature and pressure-dependent properties for
density, enthalpy, entropy, heat capacity, viscosity, and thermal conductivity [1].

NIST Subscription Sites: These sites provide comprehensive data under the NIST Standard
Reference Data Program. While they require an annual fee, many academic and research institutions

already have subscriptions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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